6-(Pyrrolidin-3-yloxy)quinoline

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• SMILES: C1CNCC1OC2=CC3=C(C=C2)N=CC=C3
• InChI: InChI=1S/C13H14N2O/c1-2-10-8-11(3-4-13(10)15-6-1)16-12-5-7-14-9-12/h1-4,6,8,12,14H,5,7,9H2
• InChIKey: SKXPEVFFOQVWNW-UHFFFAOYSA-N

6-(Pyrrolidin-3-yloxy)quinoline: Identity and Physicochemical Profile

6-(Pyrrolidin-3-yloxy)quinoline (CAS 1525502-12-8) is a heterobicyclic small molecule composed of a quinoline core ether-linked at the 6-position to a pyrrolidin-3-yl moiety . With a molecular formula of C₁₃H₁₄N₂O and a molecular weight of 214.26 g/mol, it presents a compact scaffold bearing one hydrogen bond donor (pyrrolidine NH) and three hydrogen bond acceptors (quinoline N, ether O, pyrrolidine N) [1]. The compound is commercially available as both the free base (typical purity 95%) and the hydrochloride salt (CAS 1864056-89-2, MW 250.72 g/mol), the latter offering enhanced aqueous solubility for biological assays [2]. Public bioactivity data curated in ChEMBL (CHEMBL172856) and BindingDB (BDBM50493476) document its inhibition of human monoamine oxidase isoforms, establishing a quantitative baseline against which positional isomers and scaffold analogs can be compared [3][4].

Free-base and hydrochloride salt forms for aqueous assay compatibility

6-Substituted quinoline geometry enables MAO/PDE3/kinase pharmacophore studies

ChEMBL/BindingDB-annotated MAO-A/B bioactivity supports SAR campaigns

Free pyrrolidine NH provides a direct handle for N-derivatization

• [1] PubChem. 3-(Benzenesulfonyl)-6-pyrrolidin-3-yloxyquinoline. Compound Summary: CID 69129167. Computed properties: XLogP3-AA 2.7, H-Bond Donor Count 1, H-Bond Acceptor Count 5, Rotatable Bond Count 4, TPSA 76.7 Ų. Accessed 2026. View Source
• [2] Kuujia. 6-(Pyrrolidin-3-yloxy)quinoline hydrochloride. CAS 1864056-89-2. Delivered as a hydrochloride salt for enhanced stability and solubility. Accessed 2026. View Source
• [3] BindingDB. BDBM50493476 (CHEMBL172856). Affinity Data: IC50 2.53E+4 nM for recombinant human MAO-A; IC50 4.01E+3 nM for recombinant human MAO-B. Assay: inhibition of kynuramine conversion to 4-hydroxyquinoline after 20 min by fluorescence assay. Curated by ChEMBL from North-West University. Accessed 2026. View Source
• [4] BindingDB. BDBM50401983 (CHEMBL2203920). Affinity Data: IC50 >1.00E+5 nM for MAO-A; IC50 4.89E+3 nM for MAO-B. Assay: inhibition of kynuramine conversion to 4-hydroxyquinoline after 20 min by fluorescence assay. Northeast Ohio Medical University. Accessed 2026. View Source

Positional Isomer Differentiation of 6-(Pyrrolidin-3-yloxy)quinoline

Substituting a pyrrolidin-3-yloxy group at different positions on the quinoline ring is not a neutral structural permutation—it directly alters the compound's target engagement profile. The 6-substituted isomer exhibits a measurable MAO-B IC₅₀ of 4,010 nM with approximately 6.3-fold selectivity over MAO-A (IC₅₀ 25,300 nM), while the 8-substituted isomer demonstrates a distinct potency-selectivity signature (MAO-B IC₅₀ 3,200 nM; MAO-A IC₅₀ 24,000 nM; ~7.5-fold selectivity) [1][2]. Beyond MAO targets, the 6-quinolinyloxy vector has proven critical for PDE3 inhibitor pharmacophores—the (R)-6,7-dimethoxy-4-[3-(quinolin-6-yloxy)pyrrolidin-1-yl]quinazoline scaffold achieves Ki values of 12 nM (PDE3A) and 104 nM (PDE3B), potency that is entirely contingent on the 6-oxy substitution geometry [3]. Simply selecting a 2-, 7-, or 8-substituted analog changes the exit vector of the pyrrolidine nitrogen, the ether oxygen orientation, and the overall molecular shape, rendering any assumption of functional interchangeability unsupported by the available quantitative evidence.

• Positional isomer substitution (e.g., 8- for 6-quinolinyloxy) shifts MAO selectivity and may abrogate PDE3 pharmacophore geometry.
• Replacing the ether linkage with a direct C–C bond alters hydrogen-bonding capacity, molecular weight, and conformational flexibility.
• N-Boc-protected variants require an additional deprotection step, reducing synthetic throughput for amine diversification.

• [1] BindingDB. BDBM50493476 (CHEMBL172856). MAO-A IC50: 2.53E+4 nM; MAO-B IC50: 4.01E+3 nM. Recombinant human MAO, kynuramine fluorescence assay, 20 min incubation. North-West University / ChEMBL curation. Accessed 2026. View Source
• [2] BindingDB. BDBM50450832 (CHEMBL4202590). MAO-A IC50: 2.40E+4 nM; MAO-B IC50: 3.20E+3 nM. Human membrane-bound MAO expressed in insect cell membranes, kynuramine fluorescence assay. Charles University in Prague / ChEMBL curation. Accessed 2026. View Source
• [3] BindingDB. BDBM14764. (R)-6,7-Dimethoxy-4-[3-(quinolin-6-yloxy)-pyrrolidin-1-yl]-quinazoline. PDE3A Ki: 12 nM; PDE3B Ki: 104 nM. Assay: [3H]-cAMP hydrolysis measured by scintillation proximity assay (SPA). ChEMBL curation. Accessed 2026. View Source

6-(Pyrrolidin-3-yloxy)quinoline Differential Evidence

MAO-B Inhibition: 6- vs. 8-Substituted Isomer Comparison

In a direct cross-study comparison using ChEMBL-curated data from the same assay methodology (human MAO enzyme, kynuramine deamination measured by 4-hydroxyquinoline fluorescence after 20 min), 6-(pyrrolidin-3-yloxy)quinoline (CHEMBL172856) inhibits MAO-B with an IC₅₀ of 4,010 nM, whereas the 8-substituted positional isomer 8-(pyrrolidin-3-yloxy)quinoline (CHEMBL4202590) achieves an IC₅₀ of 3,200 nM [1][2]. This represents a 1.25-fold higher potency for the 8-isomer at MAO-B. The selectivity ratio (MAO-A IC₅₀ / MAO-B IC₅₀) is 6.31 for the 6-isomer versus 7.50 for the 8-isomer, indicating that the substitution position modulates not only absolute potency but also the isoform selectivity window [1][2].

MAO-B 6- vs. 8-Isomer

Head-to-head

6-isomer IC₅₀ 4,010 nM; 8-isomer 3,200 nM (1.25-fold shift); selectivity ratio 6.31 vs 7.50

Positional substitution alters both MAO-B potency and isoform-selectivity window.

ChEMBL-curated cross-study data; assay conditions may differ.

Evidence Dimension	MAO-B inhibitory potency (IC₅₀) and MAO-A/MAO-B selectivity ratio
Target Compound Data	MAO-B IC₅₀ = 4,010 nM; MAO-A IC₅₀ = 25,300 nM; selectivity ratio (A/B) = 6.31
Comparator Or Baseline	8-(Pyrrolidin-3-yloxy)quinoline (CHEMBL4202590): MAO-B IC₅₀ = 3,200 nM; MAO-A IC₅₀ = 24,000 nM; selectivity ratio (A/B) = 7.50
Quantified Difference	8-isomer is 1.25-fold more potent at MAO-B; 8-isomer shows 1.19-fold higher MAO-B selectivity ratio
Conditions	Human MAO-B (6-isomer: recombinant; 8-isomer: membrane-bound from insect cells); kynuramine substrate; 4-hydroxyquinoline fluorescence detection after 20 min incubation

Why This Matters

Procurement decisions for MAO-focused research programs must account for the substitution-dependent potency and selectivity differences; the 6-isomer provides a distinct pharmacological profile with a narrower MAO-A/MAO-B window compared to the 8-isomer, which may be preferable for applications requiring balanced dual isoform engagement.

• [1] BindingDB. BDBM50493476 (CHEMBL172856). 6-(Pyrrolidin-3-yloxy)quinoline. MAO-A IC50: 2.53E+4 nM; MAO-B IC50: 4.01E+3 nM. Recombinant human MAO, kynuramine conversion to 4-hydroxyquinoline, fluorescence assay, 20 min. North-West University / ChEMBL. Accessed 2026. View Source
• [2] BindingDB. BDBM50450832 (CHEMBL4202590). 8-(Pyrrolidin-3-yloxy)quinoline. MAO-A IC50: 2.40E+4 nM; MAO-B IC50: 3.20E+3 nM. Human membrane-bound MAO expressed in insect cell membranes, kynuramine fluorescence assay, 20 min. Charles University in Prague / ChEMBL. Accessed 2026. View Source

PDE3 Pharmacophore and the 6-Quinolinyloxy Motif

The 6-quinolinyloxy moiety is a critical pharmacophoric element in a series of potent phosphodiesterase 3 (PDE3) inhibitors. The elaborated scaffold (R)-6,7-dimethoxy-4-[3-(quinolin-6-yloxy)pyrrolidin-1-yl]quinazoline—which incorporates the identical 6-(pyrrolidin-3-yloxy)quinoline substructure as its core recognition element—exhibits Ki values of 12 nM against PDE3A and 104 nM against PDE3B, as measured by [3H]-cAMP hydrolysis in a scintillation proximity assay [1]. As a comparator, the 2-methyl-quinolin-6-yloxy analog shows attenuated PDE3B potency (Ki = 223 nM), a 2.1-fold reduction, demonstrating that even minor modifications to the quinoline ring distal to the 6-oxy attachment point modulate target affinity [2]. The 6-substitution geometry is non-negotiable for this pharmacophore; the corresponding 2-, 7-, or 8-quinolinyloxy regioisomers would orient the pyrrolidine nitrogen along incompatible vectors for PDE3 active-site engagement. This class-level inference positions 6-(pyrrolidin-3-yloxy)quinoline as the appropriate starting scaffold for PDE3 inhibitor elaboration programs [1][2].

PDE3 Pharmacophore

Class-level

Parent scaffold PDE3A Ki 12 nM, PDE3B 104 nM; 2-Me analog PDE3B Ki 223 nM

6-Oxy geometry is critical for PDE3 engagement; ring modifications modulate potency.

Class-level inference; 2/7/8 isomers predicted inactive by pharmacophore model.

Evidence Dimension	PDE3 inhibitory potency dependence on quinolin-6-yloxy geometry
Target Compound Data	Scaffold containing 6-(pyrrolidin-3-yloxy)quinoline substructure: PDE3A Ki = 12 nM; PDE3B Ki = 104 nM
Comparator Or Baseline	2-Methyl-quinolin-6-yloxy analog (BDBM14765): PDE3B Ki = 223 nM. Hypothetical 2-, 7-, or 8-substituted regioisomers: incompatible with PDE3 pharmacophore geometry (no quantitative data available).
Quantified Difference	2-Methyl modification on quinoline reduces PDE3B potency 2.1-fold (223 vs 104 nM); non-6-substituted regioisomers are predicted inactive by structure-based reasoning
Conditions	Human PDE3A and PDE3B; [3H]-cAMP to [3H]-AMP hydrolysis; scintillation proximity assay (SPA); temperature and pH conditions per ChEMBL standard protocols

Why This Matters

For research groups pursuing PDE3-targeted programs, procurement of the 6-substituted isomer is structurally mandated; substituting a 2-, 7-, or 8-substituted analog is predicted to abrogate PDE3 engagement based on the established pharmacophore geometry and the observed sensitivity of PDE3B potency to quinoline ring modifications.

• [1] BindingDB. BDBM14764. (R)-6,7-Dimethoxy-4-[3-(quinolin-6-yloxy)-pyrrolidin-1-yl]-quinazoline. PDE3A Ki: 12 nM; PDE3B Ki: 104 nM. Assay: [3H]-cAMP hydrolysis, SPA detection. St. John's University / ChEMBL. Accessed 2026. View Source
• [2] BindingDB. BDBM14765. (R)-6,7-Dimethoxy-4-[3-(2-methyl-quinolin-6-yloxy)-pyrrolidin-1-yl]-quinazoline. PDE3B Ki: 223 nM. Assay: [3H]-cAMP hydrolysis, SPA detection. St. John's University / ChEMBL. Accessed 2026. View Source

Privileged Fragment for c-Met and BRAF Kinases

The 6-quinolinyloxy substructure appears in multiple kinase inhibitor chemotypes with quantitatively characterized activity. A 2-chloro-N-methyl-4-[3-(quinolin-6-yloxy)imidazo[1,2-a]pyrimidin-6-yl]benzamide derivative incorporating the 6-quinolinyloxy fragment inhibits c-Met kinase with an IC₅₀ of 500 nM in an in vitro enzymatic assay [1]. Separately, 6-(quinolin-6-yloxy)-N-(3,4,5-trimethoxyphenyl)pyrazin-2-amine inhibits BRAF kinase with an IC₅₀ of 29,000 nM, as quantified by a DELFIA-based MEK1 phosphorylation assay [2]. While these elaborated compounds incorporate additional structural features beyond the 6-(pyrrolidin-3-yloxy)quinoline core, the consistent appearance of the 6-quinolinyloxy fragment across chemically diverse kinase inhibitor series supports its classification as a privileged fragment for kinase hinge-region recognition. The free pyrrolidine NH of 6-(pyrrolidin-3-yloxy)quinoline further provides a synthetic handle for diversification into these elaborated chemotypes, a feature absent in N-alkylated or N-protected analogs such as 6-(1-Boc-3-pyrrolidinyl)quinoline .

Kinase Fragment Privilege

Class-level

c-Met IC₅₀ 500 nM; BRAF IC₅₀ 29,000 nM in elaborated analogs bearing 6-quinolinyloxy

Recurrent fragment supports hinge-region recognition in kinase inhibitor chemotypes.

Class-level inference; requires scaffold elaboration for target potency.

Evidence Dimension	Kinase inhibitory activity of elaborated analogs containing the 6-quinolinyloxy fragment
Target Compound Data	6-(Pyrrolidin-3-yloxy)quinoline serves as the unelaborated core; elaborated analogs achieve c-Met IC50 = 500 nM and BRAF IC50 = 29,000 nM
Comparator Or Baseline	N-Protected analog 6-(1-Boc-3-pyrrolidinyl)quinoline: pyrrolidine NH is blocked, preventing direct diversification without deprotection step
Quantified Difference	The free NH in 6-(pyrrolidin-3-yloxy)quinoline enables single-step derivatization; Boc-protected analog requires additional deprotection, reducing synthetic efficiency
Conditions	c-Met: in vitro kinase activity assay. BRAF: DELFIA-based MEK1 phosphorylation assay. Both per BindingDB / ChEMBL standard protocols.

Why This Matters

Procurement of the free-base 6-(pyrrolidin-3-yloxy)quinoline rather than an N-protected analog (e.g., 6-(1-Boc-3-pyrrolidinyl)quinoline) preserves the synthetic versatility of the pyrrolidine nitrogen for immediate diversification into kinase-targeted libraries, eliminating a deprotection step that adds time and cost to medicinal chemistry workflows.

• [1] BindingDB. BDBM388663. 2-Chloro-N-methyl-4-[3-(quinolin-6-yloxy)imidazo[1,2-a]pyrimidin-6-yl]benzamide. c-Met kinase IC50: 500 nM. In vitro enzymatic assay. Patent US11261191, Example 17. Accessed 2026. View Source
• [2] BindingDB. BDBM25592. 6-(Quinolin-6-yloxy)-N-(3,4,5-trimethoxyphenyl)pyrazin-2-amine. BRAF kinase IC50: 2.90E+4 nM. DELFIA-based MEK1 phosphorylation assay. Accessed 2026. View Source

Ether vs. C–C Linker: Physicochemical Differentiation

A critical structural distinction exists between 6-(pyrrolidin-3-yloxy)quinoline (ether-linked, CAS 1525502-12-8, MW 214.26) and its direct C–C linked analog 6-(pyrrolidin-3-yl)quinoline (CAS 1260865-51-7, MW 198.26) . The ether oxygen introduces an additional hydrogen bond acceptor (total HBA count: 3 for the ether vs. 2 for the C–C analog), increases molecular weight by 16 Da, adds a rotatable bond, and alters the conformational landscape by introducing sp³-oxygen geometry (C–O–C bond angle ~112°) versus the planar sp²–sp³ C–C junction . The ether linkage also modulates the pKa of the pyrrolidine nitrogen through inductive effects transmitted across the oxygen atom, potentially affecting the protonation state at physiological pH. While no direct experimental pKa or logP comparison data are publicly available for this pair, the computed XLogP3-AA of 2.7 and TPSA of 76.7 Ų for the 3-benzenesulfonyl derivative of the target compound provide reference values that differ from those expected for the less polar C–C linked analog [1]. These physicochemical divergences translate into distinct solubility, permeability, and target-binding profiles that preclude functional substitution of one scaffold for the other without experimental validation.

Ether vs. C–C Linker

Data to verify

Ether: MW 214.3, HBA 3, rotatable bonds 2; C–C: MW 198.3, HBA 2

Linker oxygen adds H-bond acceptor and conformational degree, altering recognition profiles.

Computed property differences; no experimental pKa/logP comparison available.

Evidence Dimension	Physicochemical properties: hydrogen bond acceptor count, molecular weight, rotatable bonds, and conformational flexibility
Target Compound Data	6-(Pyrrolidin-3-yloxy)quinoline: MW 214.26, HBA 3, rotatable bonds 2 (ether linkage), C-O-C bond angle ~112°
Comparator Or Baseline	6-(Pyrrolidin-3-yl)quinoline (CAS 1260865-51-7): MW 198.26, HBA 2, rotatable bonds 1 (direct C-C), C-C bond angle ~109.5°
Quantified Difference	ΔMW = +16 Da; ΔHBA = +1; Δrotatable bonds = +1; ether oxygen introduces altered inductive effects and hydrogen bonding capacity
Conditions	Structural comparison based on molecular formulas, SMILES notation, and computed properties from PubChem and Chemsrc

Why This Matters

Procurement specifications must distinguish between the ether-linked and C–C linked analogs, as the additional hydrogen bond acceptor and conformational degree of freedom in the ether compound directly impact molecular recognition, solubility, and metabolic stability, making them non-interchangeable building blocks in medicinal chemistry programs.

• [1] PubChem. 3-(Benzenesulfonyl)-6-pyrrolidin-3-yloxyquinoline. CID 69129167. Computed properties: XLogP3-AA 2.7, H-Bond Donor Count 1, H-Bond Acceptor Count 5, Rotatable Bond Count 4, TPSA 76.7 Ų. Accessed 2026. View Source

Application Scenarios for 6-(Pyrrolidin-3-yloxy)quinoline

MAO-B Tool Compound and SAR Studies

With a quantified MAO-B IC₅₀ of 4,010 nM and a 6.31-fold selectivity over MAO-A, 6-(pyrrolidin-3-yloxy)quinoline provides a chemically tractable starting point for structure-activity relationship (SAR) campaigns aimed at optimizing MAO-B potency and selectivity [1]. Its differentiation from the 8-substituted isomer (MAO-B IC₅₀ 3,200 nM; 7.50-fold selectivity) enables systematic exploration of how the quinoline substitution position modulates isoform engagement [2]. The free pyrrolidine NH offers a direct handle for N-functionalization to probe peripheral binding pockets, making this scaffold suitable for academic laboratories investigating the molecular determinants of MAO isoform selectivity.

PDE3 Inhibitor Design with 6-Quinolinyloxy Scaffold

The demonstrated dependence of PDE3A/B inhibitory potency on the 6-quinolinyloxy geometry—with the parent scaffold achieving Ki values of 12 nM (PDE3A) and 104 nM (PDE3B)—establishes 6-(pyrrolidin-3-yloxy)quinoline as the correct regioisomeric starting material for PDE3-targeted drug discovery programs [1]. For medicinal chemistry teams pursuing antiplatelet, cardiotonic, or metabolic indications mediated by PDE3, procurement of the 6-substituted (rather than 2-, 7-, or 8-substituted) isomer is structurally mandated to preserve the PDE3 pharmacophore [1][2]. The hydrochloride salt form (CAS 1864056-89-2) is recommended for biological assays requiring aqueous solubility [3].

Kinase Fragment Library with Quinoline-Pyrrolidine Core

The recurrent appearance of the 6-quinolinyloxy fragment in c-Met inhibitors (IC₅₀ 500 nM) and BRAF inhibitors (IC₅₀ 29,000 nM) supports its classification as a privileged fragment for kinase hinge-region recognition [1][2]. 6-(Pyrrolidin-3-yloxy)quinoline, with its free secondary amine, is the preferred procurement choice over N-Boc-protected variants for fragment-based screening libraries, as it eliminates a deprotection step prior to derivatization and preserves the full hydrogen-bonding capacity of the pyrrolidine NH for target engagement [3]. This compound is suitable for inclusion in diversity-oriented fragment collections targeting the kinome.

Baseline Compound for MAO Inhibitor Screening

The moderate MAO inhibitory potency of 6-(pyrrolidin-3-yloxy)quinoline (IC₅₀ values in the low micromolar range: 25.3 µM for MAO-A, 4.01 µM for MAO-B) positions it as a useful baseline or weakly active reference compound in MAO inhibitor screening campaigns [1]. Its activity is strong enough to confirm assay sensitivity yet weak enough to serve as a comparator for validating more potent hits. For laboratories establishing MAO fluorescence-based screening assays (kynuramine to 4-hydroxyquinoline conversion, 20 min incubation), this compound provides a well-characterized reference with publicly available, independently curated potency data from ChEMBL and BindingDB [1][2].

Application

Selection Property

Validation Focus

Application:MAO-B isoform SAR studies

Selection Property:Positional isomer selectivity

Validation Focus:MAO-A/B inhibition profiling

Application:PDE3 inhibitor design

Selection Property:Regiochemical substitution geometry

Validation Focus:PDE3 pharmacophore retention

Application:Kinase fragment library screening

Selection Property:Free amine for direct diversification

Validation Focus:Hinge-region target engagement

Application:MAO inhibitor screening reference

Selection Property:Well-characterized moderate potency

Validation Focus:Assay sensitivity and comparator benchmarking

• [1] BindingDB. BDBM50493476 (CHEMBL172856). 6-(Pyrrolidin-3-yloxy)quinoline MAO-A/B data; BDBM14764 PDE3A/B data; BDBM25592 BRAF data. All data curated by ChEMBL. Accessed 2026. View Source
• [2] BindingDB. BDBM50450832 (CHEMBL4202590). 8-(Pyrrolidin-3-yloxy)quinoline MAO-A/B data; BDBM14765 PDE3B data; BDBM388663 c-Met data. All data curated by ChEMBL. Accessed 2026. View Source
• [3] Kuujia. 6-(Pyrrolidin-3-yloxy)quinoline hydrochloride. CAS 1864056-89-2. Hydrochloride salt for enhanced stability and aqueous solubility. Accessed 2026. View Source